2-(Methylthio)-5-nitropyrimidine-4,6-diamine

• IUPAC Name: 2-methylsulfanyl-5-nitropyrimidine-4,6-diamine
• InChI: InChI=1S/C5H7N5O2S/c1-13-5-8-3(6)2(10(11)12)4(7)9-5/h1H3,(H4,6,7,8,9)
• InChI Key: XMENYNRPJVRKIW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C(C(=N1)N)[N+](=O)[O-])N
• Molecular Formula: C5H7N5O2S
• Molecular Weight: 201.21 g/mol

Description

The compound “2-(Methylthio)-5-nitropyrimidine-4,6-diamine” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. They have a wide range of applications in medical and material sciences.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, pyrimidine derivatives are often synthesized through reactions involving nucleophilic displacement, chlorination, or alkylation.

Molecular Structure Analysis

The molecular structure of “this compound” would likely involve a pyrimidine ring with a methylthio group at the 2-position, a nitro group at the 5-position, and amine groups at the 4 and 6-positions.

Chemical Reactions Analysis

Pyrimidine derivatives can participate in a variety of chemical reactions, including nucleophilic substitutions and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact molecular structure. Pyrimidine derivatives generally have moderate to high polarity and can participate in hydrogen bonding.

Scientific Research Applications

Synthesis of Olomoucine

4,6-Dichloro-2-(methylthio)-5-nitropyrimidine has been effectively utilized as a key building block in the synthesis of olomoucine, demonstrating its utility in the creation of highly substituted purines and other related scaffolds. This process involves a nine-step synthesis, showcasing the compound's potential in regiocontrolled solution and solid-phase synthesis of complex molecular structures (Hammarström et al., 2002).

Development of Tetrasubstituted Purines

A straightforward synthesis method based on the solution phase elaboration of 4,6-dichloro-2-methylthio-5-nitropyrimidine has been reported for creating tetrasubstituted purines. This process involves one-pot sequential chloride substitution by secondary and primary amines, followed by various chemical transformations, leading to novel tetrasubstituted purines not accessible by other methods (Hammarström, Meyer, Smith, & Talamas, 2003).

Production of Pyrimidine N-Oxides

In the study of pyrimidine N-oxides, the oxidation of 5-nitrosopyrimidine-4,6-diamine has been reexamined, leading to the formation of compounds like 4,6-diamino-5-nitropyrimidin-2-ol and 5-nitropyrimidine-4,6-diamine. This research underscores the chemical versatility and reactivity of nitropyrimidine derivatives in different oxidation states (Cowden & Jacobson, 1980).

Future Directions

Research into pyrimidine derivatives is ongoing, with many potential applications in pharmaceuticals and materials science. Future research could focus on elucidating the properties and potential applications of “2-(Methylthio)-5-nitropyrimidine-4,6-diamine”.